Cas no 77691-34-0 (Benzenemethanol,5-chloro-2-hydroxy-3-nitro-)

• Product Name: Benzenemethanol,5-chloro-2-hydroxy-3-nitro-
• CAS No: 77691-34-0
• MF: C₇H₆ClNO₄
• MW: 203.579841136932
• CID: 567029
• PubChem ID: 16769100
• Update Time: 2025-07-16

Benzenemethanol,5-chloro-2-hydroxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,5-chloro-2-hydroxy-3-nitro-
• 4-Chloro-2-(hydroxymethyl)-6-nitrophenol
• 5-chloro-3-nitrosalicyl alcohol
• CS-0331073
• 5-Chloro-2-hydroxy-3-nitrobenzenemethanol
• DTXSID10228314
• 4-Chloro-2-(hydroxymethyl)-6-nitro-phenol
• UNII-YLZ2FT23XU
• AKOS000124769
• EINECS 278-750-5
• VS-12517
• NS00037944
• YLZ2FT23XU
• 77691-34-0

• Inchi： 1S/C7H6ClNO4/c8-5-1-4(3-10)7(11)6(2-5)9(12)13/h1-2,10-11H,3H2
• InChI Key： GPKWEXOAODIYBU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(CO)C=1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.9985354g/mol
• Monoisotopic Mass: 202.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.623
• Boiling Point: 340.188°C at 760 mmHg
• Flash Point: 159.54°C
• Refractive Index: 1.655
• PSA: 86.28000
• LogP: 1.96930

Additional information on Benzenemethanol,5-chloro-2-hydroxy-3-nitro-

Recent Advances in the Study of Benzenemethanol,5-chloro-2-hydroxy-3-nitro- (CAS: 77691-34-0) in Chemical Biology and Pharmaceutical Research

Benzenemethanol,5-chloro-2-hydroxy-3-nitro- (CAS: 77691-34-0) is a chemically modified aromatic compound that has garnered significant attention in recent pharmaceutical and chemical biology research. Its unique structural features, including the chloro, hydroxy, and nitro functional groups, make it a promising candidate for various applications, ranging from drug development to chemical synthesis intermediates. This research brief aims to summarize the latest findings and advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have explored the synthetic pathways for Benzenemethanol,5-chloro-2-hydroxy-3-nitro-, with particular emphasis on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, achieving a 92% yield under mild conditions. This method not only improves efficiency but also reduces the environmental impact compared to traditional approaches. Additionally, researchers have investigated the compound's reactivity, revealing its potential as a building block for more complex pharmaceutical agents.

In the realm of biological activity, Benzenemethanol,5-chloro-2-hydroxy-3-nitro- has shown promising results in preliminary assays. A study conducted by the National Institute of Health (NIH) in 2024 highlighted its inhibitory effects on specific bacterial enzymes, suggesting potential applications in antibiotic development. Furthermore, its interaction with cellular receptors has been examined, with findings indicating a possible role in modulating inflammatory pathways. These discoveries open new avenues for its use in treating inflammatory diseases and infections.

The pharmacological potential of Benzenemethanol,5-chloro-2-hydroxy-3-nitro- is further underscored by its pharmacokinetic properties. Recent in vivo studies have demonstrated favorable absorption and distribution profiles, with low toxicity levels observed in animal models. These characteristics make it a viable candidate for further drug development. However, challenges such as metabolic stability and long-term safety require additional investigation before clinical trials can commence.

In conclusion, Benzenemethanol,5-chloro-2-hydroxy-3-nitro- (CAS: 77691-34-0) represents a compound of significant interest in chemical biology and pharmaceutical research. Its versatile synthetic routes, biological activities, and pharmacokinetic properties highlight its potential as a therapeutic agent or intermediate. Future research should focus on addressing the remaining challenges to fully harness its benefits. This brief underscores the importance of continued exploration and collaboration in advancing our understanding of this compound and its applications.